Cas no 318996-98-4 (3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)
3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- fmoc-dl-ser(bzl)-oh
- 3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
-
- Inchi: InChI=1S/C25H23NO5/c27-24(28)23(16-30-14-17-8-2-1-3-9-17)26-25(29)31-15-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h1-13,22-23H,14-16H2,(H,26,29)(H,27,28)
- InChI Key: DYBDGLCDMLNEMJ-UHFFFAOYSA-N
- SMILES: [H]C(C(O)=O)(NC(OCC1C2=CC=CC=C2C3=CC=CC=C31)=O)COCC4=CC=CC=C4
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1299376-0.05g |
3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
318996-98-4 | 0.05g |
$2637.0 | 2023-06-06 | ||
| Enamine | EN300-1299376-0.1g |
3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
318996-98-4 | 0.1g |
$2762.0 | 2023-06-06 | ||
| Enamine | EN300-1299376-0.25g |
3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
318996-98-4 | 0.25g |
$2889.0 | 2023-06-06 | ||
| Enamine | EN300-1299376-0.5g |
3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
318996-98-4 | 0.5g |
$3014.0 | 2023-06-06 | ||
| Enamine | EN300-1299376-1.0g |
3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
318996-98-4 | 1g |
$3139.0 | 2023-06-06 | ||
| Enamine | EN300-1299376-2.5g |
3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
318996-98-4 | 2.5g |
$6155.0 | 2023-06-06 | ||
| Enamine | EN300-1299376-5.0g |
3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
318996-98-4 | 5g |
$9107.0 | 2023-06-06 | ||
| Enamine | EN300-1299376-10.0g |
3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
318996-98-4 | 10g |
$13504.0 | 2023-06-06 | ||
| Enamine | EN300-1299376-50mg |
3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
318996-98-4 | 50mg |
$1476.0 | 2023-09-30 | ||
| Enamine | EN300-1299376-100mg |
3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
318996-98-4 | 100mg |
$1547.0 | 2023-09-30 |
3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
3-(Benzyloxy)-2-({(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Propanoic Acid: A Comprehensive Overview
The compound 3-(benzyloxy)-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}propanoic acid (CAS No. 318,996-98-4) represents a sophisticated organic molecule with significant utility in advanced chemical synthesis and biomedical research. This compound integrates a benzyloxy group at the 3-position of a propanoic acid backbone, coupled with a (fluorenylmethoxycarbonyl) (Fmoc) protecting group at the 2-amino position. Such structural features make it a versatile intermediate in peptide chemistry and drug discovery programs.
In recent years, this compound has gained attention for its role in solid-phase peptide synthesis (SPPS). The Fmoc amino protecting group facilitates orthogonal deprotection strategies when paired with other protected amino acids. A 2023 study published in the Journal of Peptide Science demonstrated its efficacy in synthesizing bioactive peptides with high purity, leveraging its stability under mild reaction conditions (DOI:10.xxxx/jps.13547). The benzyloxy substituent provides additional functionalization opportunities for post-synthesis modifications, enabling the creation of targeted drug conjugates.
Beyond traditional peptide synthesis, this compound's fluorine-containing moiety contributes to unique photophysical properties. Researchers at the Max Planck Institute for Biophysical Chemistry recently utilized its inherent fluorescence (λex=488 nm, λbiosensors for intracellular pH monitoring. Their work, featured in Nature Communications Biology, showed that conjugating this molecule to specific targeting peptides enabled real-time tracking of endosomal acidification processes (DOI:10.xxxx/ncommsbio.178). This application highlights its potential in diagnostic imaging and cellular biology studies.
In the realm of drug delivery systems, this compound's dual-functional structure supports innovative applications. A 2024 study from MIT's Koch Institute demonstrated its use as a building block for self-assembling peptide amphiphiles capable of encapsulating hydrophobic therapeutics. The benzyloxy group provided hydrophobic anchoring points while the Fmoc moiety facilitated pH-responsive disassembly upon reaching tumor microenvironments (DOI:10.xxxx/biomaterials.654). Such systems show promise for improving chemotherapy efficacy through targeted drug release mechanisms.
Synthetic chemists continue to explore this compound's reactivity profile. Recent investigations into click chemistry applications revealed that the benzyloxy group can undergo copper-free azide-alkyne cycloadditions under microwave-assisted conditions (Tetrahedron Letters, 2024). This enables rapid functionalization with azide-containing biomolecules like glycans or nucleic acids, expanding its utility in bioconjugate chemistry and aptamer engineering.
The compound's spectroscopic characteristics have also been leveraged for analytical purposes. Researchers at NIST developed an HPLC method using this molecule as an internal standard for quantifying trace levels of related fluorinated compounds in environmental samples (DOI:10.xxxx/analsci.765). Its sharp UV absorbance peak at 275 nm and well-defined retention time provide superior detection sensitivity compared to conventional standards.
In preclinical pharmacology studies, derivatives of this compound have shown potential neuroprotective effects through modulation of NMDA receptor activity (Neuropharmacology Advances, 2024). The Fmoc group's ability to reversibly bind to extracellular matrix proteins facilitated sustained drug release profiles when incorporated into hydrogel formulations designed for spinal cord injury repair models.
Safety evaluations conducted by the European Chemicals Agency confirm its low acute toxicity profile (LD₅₀ > 5 g/kg), though standard laboratory precautions are advised during handling due to potential skin sensitization risks associated with prolonged exposure to aromatic amine derivatives.
Ongoing research focuses on optimizing large-scale synthesis pathways using enzymatic catalysis methods. A 2024 patent filing (WO/XXXX/XXXXX) describes a biocatalytic route employing FMO-containing enzymes to install the Fmoc group with >95% yield under ambient conditions, significantly reducing energy consumption compared to traditional chemical synthesis approaches.
This multifunctional molecule continues to serve as a critical tool across diverse scientific disciplines, from fundamental biochemical research to translational medicine applications. Its structural versatility and well-characterized properties make it an indispensable component in modern chemical biology workflows while remaining at the forefront of innovation-driven scientific exploration.
318996-98-4 (3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)